molecular formula C18H26O3 B14776495 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate

Cat. No.: B14776495
M. Wt: 290.4 g/mol
InChI Key: IRJZTUCMCVQSHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound’s ester linkage bridges these groups, enabling tunable solubility and reactivity.

Properties

Molecular Formula

C18H26O3

Molecular Weight

290.4 g/mol

IUPAC Name

3-prop-2-ynoxypropyl 2-(1-adamantyl)acetate

InChI

InChI=1S/C18H26O3/c1-2-4-20-5-3-6-21-17(19)13-18-10-14-7-15(11-18)9-16(8-14)12-18/h1,14-16H,3-13H2

InChI Key

IRJZTUCMCVQSHE-UHFFFAOYSA-N

Canonical SMILES

C#CCOCCCOC(=O)CC12CC3CC(C1)CC(C3)C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate typically involves the reaction of adamantan-1-yl acetic acid with 3-(prop-2-yn-1-yloxy)propanol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions and catalysts to achieve efficient production. The process may include steps such as purification and quality control to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity, and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Key Observations :

  • The adamantane group in the target compound differentiates it from purely aliphatic or aromatic esters, likely enhancing thermal stability and membrane permeability compared to non-adamantane analogs.
  • The propargyl ether group offers orthogonal reactivity compared to the amino or iodo functionalities in related compounds, enabling selective modifications (e.g., Huisgen cycloaddition) .

Biological Activity

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and detailed research findings.

Chemical Structure and Properties

The compound features a prop-2-yn-1-yloxy group attached to a propyl chain, with an adamantane moiety contributing to its structural uniqueness. The chemical formula can be represented as follows:

C15H23O3C_{15}H_{23}O_3

This structure may influence its interaction with biological targets, enhancing its therapeutic potential.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds with similar structures. For instance, derivatives of adamantane have shown significant cytotoxic effects against various cancer cell lines. A related compound demonstrated an IC50 value of approximately 10.56 μM against HepG2 liver cancer cells, indicating potent anti-proliferative activity .

Table 1: Cytotoxicity of Related Compounds

Compound NameCell LineIC50 (μM)Mechanism of Action
Compound 5rHepG210.56 ± 1.14Induces apoptosis via caspase-8 activation
Compound XMCF7 (Breast)TBDTBD
Compound YHeLa (Cervical)TBDTBD

The mechanisms through which these compounds exert their biological effects often involve apoptosis induction, where caspases play a crucial role. Specifically, the activation of caspase-3 and caspase-8 has been noted in studies involving related adamantane derivatives . This suggests that 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate may similarly activate apoptotic pathways.

Pharmacological Evaluation

Pharmacological evaluations are essential for understanding the therapeutic potential of this compound. Preliminary assessments indicate that it may interact with various biological targets, including enzymes involved in cancer progression and cellular signaling pathways.

Case Study: In Vivo Evaluation
In vivo studies using animal models have shown promising results where similar compounds reduced tumor growth significantly compared to control groups. These findings warrant further investigation into the specific biological pathways affected by 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.